Cas no 2411199-50-1 (2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide)

• Product Name: 2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide
• CAS No: 2411199-50-1
• MF: C₁₃H₁₂ClF₃N₂O₂
• MW: 320.694792747498
• CID: 6139352
• PubChem ID: 154880580
• Update Time: 2025-06-11

2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2411199-50-1
• EN300-26593674
• 2-Chloro-N-[5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-yl]acetamide
• Z1562147124
• 2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide
• 2-chloro-N-{5-oxo-1-[3-(trifluoromethyl)phenyl]pyrrolidin-3-yl}acetamide

• Inchi： 1S/C13H12ClF3N2O2/c14-6-11(20)18-9-5-12(21)19(7-9)10-3-1-2-8(4-10)13(15,16)17/h1-4,9H,5-7H2,(H,18,20)
• InChI Key： HSGDTRHQWXDAMM-UHFFFAOYSA-N
• SMILES： ClCC(NC1CC(N(C2C=CC=C(C(F)(F)F)C=2)C1)=O)=O

Computed Properties

• Exact Mass: 320.0539398g/mol
• Monoisotopic Mass: 320.0539398g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 417
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 49.4Ų

Additional information on 2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide

Comprehensive Overview of 2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide (CAS No. 2411199-50-1)

The compound 2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide (CAS No. 2411199-50-1) is a specialized organic molecule with significant potential in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrrolidinone core and a trifluoromethylphenyl moiety, makes it a subject of interest for drug discovery and material science applications. Researchers are increasingly exploring its role as a building block for bioactive molecules, particularly in the development of enzyme inhibitors and receptor modulators.

In recent years, the demand for fluorinated compounds like 2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide has surged due to their enhanced metabolic stability and bioavailability. This aligns with the growing trend in medicinal chemistry to incorporate CF3 groups into drug candidates. The compound’s chloroacetamide segment further adds reactivity, enabling its use in peptide coupling and other synthetic transformations. Such properties make it a valuable tool for addressing challenges in targeted drug delivery and small-molecule therapeutics.

From an industrial perspective, CAS No. 2411199-50-1 is often discussed in forums focusing on high-value intermediates and custom synthesis. Its synthesis typically involves multi-step organic reactions, including amide bond formation and pyrrolidinone ring functionalization. Researchers frequently search for optimized protocols to improve yield and purity, reflecting the compound’s relevance in process chemistry. Additionally, its compatibility with green chemistry principles—such as solvent reduction and catalytic methods—is a hot topic among sustainability-driven labs.

The 2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide also garners attention in computational chemistry studies. Molecular docking and QSAR modeling are employed to predict its interactions with biological targets, a method increasingly popular in AI-driven drug design. This aligns with the broader industry shift toward in silico screening to accelerate R&D timelines. Users often query its physicochemical properties (e.g., logP, hydrogen bond donors) to assess drug-likeness, underscoring its role in hit-to-lead optimization.

Safety and handling of CAS No. 2411199-50-1 are frequently addressed in technical datasheets, emphasizing standard lab precautions for organic synthesis. While not classified as hazardous under typical conditions, proper storage conditions (e.g., anhydrous environments) are recommended to maintain stability. The compound’s spectral data (NMR, MS) and chromatographic methods for analysis are also widely sought after, highlighting its importance in quality control workflows.

In conclusion, 2-Chloro-N-(5-oxo-1-(3-(trifluoromethyl)phenyl)pyrrolidin-3-yl)acetamide represents a versatile scaffold with cross-disciplinary applications. Its integration into drug discovery pipelines and material innovation continues to evolve, driven by advancements in synthetic methodologies and computational tools. As the scientific community prioritizes precision medicine and sustainable chemistry, this compound is poised to remain a key player in cutting-edge research.